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Compound of Interest

Compound Name: (+)-Norlirioferine

Cat. No.: B11928294

An In-depth Review of the Aporphine Alkaloid (+)-Norlirioferine as a Plant Secondary
Metabolite

Abstract

(+)-Norlirioferine is a naturally occurring aporphine alkaloid found in various plant species. As
a member of the vast family of isoquinoline alkaloids, it has garnered interest for its potential
biological activities. This technical guide provides a comprehensive overview of (+)-
Norlirioferine, focusing on its role as a secondary metabolite in plants, its chemical and
physical properties, biosynthetic pathway, and known biological activities. This document is
intended for researchers, scientists, and drug development professionals, and includes detailed
experimental protocols and data presented for comparative analysis.

Introduction

Secondary metabolites are organic compounds produced by plants that are not directly
involved in the normal growth, development, or reproduction of the organism. These
compounds, however, play a crucial role in the plant's interaction with its environment, acting
as defense mechanisms against herbivores, pathogens, and environmental stresses. Alkaloids
represent a large and diverse group of secondary metabolites, and among them, the aporphine
alkaloids are notable for their complex chemical structures and significant pharmacological
properties.
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(+)-Norlirioferine is an aporphine alkaloid that has been isolated from several plant species,
including Cryptocarya ferrea and Alseodaphne peduncularis. While research on this specific
compound is not as extensive as for other aporphine alkaloids, this guide synthesizes the
available information to provide a foundational resource for further investigation.

Chemical and Physical Properties

Detailed quantitative data on the physical and chemical properties of (+)-Norlirioferine are not
extensively reported in publicly available literature. However, based on its classification as an
aporphine alkaloid and data from related compounds, some general properties can be inferred.

Property Data

Chemical Formula C1sH19NO4

Molecular Weight 313.35 g/mol

Appearance Typically isolated as a solid.

Aporphine alkaloids are generally soluble in
organic solvents like chloroform, methanol, and

Solubility ethanol, and poorly soluble in water.[1][2] The
solubility of the related aporphine alkaloid
boldine is high in DMSO and ethanol.

Not reported. The melting point of the related

Melting Point ) o o
oxoaporphine alkaloid liriodenine is 282 °C.
Boiling Point Not reported.
CAS Number 86941-27-7
An aporphine core structure. The precise
Chemical Structure stereochemistry and substitution pattern are

confirmed by spectroscopic methods.

Role as a Secondary Metabolite in Plants
Occurrence

(+)-Norlirioferine has been identified as a constituent of the following plant species:
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o Cryptocarya ferrea (Lauraceae family): Isolated from the bark of this species.
o Alseodaphne peduncularis (Lauraceae family): Found in the leaves and bark.

The concentration and yield of (+)-Norlirioferine from these plant sources are not well-

documented in the available literature.

Biosynthesis

The biosynthesis of aporphine alkaloids, including presumably (+)-Norlirioferine, originates
from the amino acid L-tyrosine. Tyrosine is converted through a series of enzymatic steps to
(S)-reticuline, which serves as a crucial branch-point intermediate in the biosynthesis of
numerous isoquinoline alkaloids.[3][4] The formation of the characteristic aporphine core
structure occurs via an intramolecular oxidative coupling of (S)-reticuline.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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